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molecular formula C11H21NO4 B1403051 tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate CAS No. 1029716-09-3

tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate

Cat. No. B1403051
CAS RN: 1029716-09-3
M. Wt: 231.29 g/mol
InChI Key: QNPYJTQBCNHGDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07767675B2

Procedure details

Ethyl chloroformate (0.234 mL, 0.00245 mol) was added to a solution of 4-[(tert-butoxycarbonyl)amino]tetrahydro-2H-pyran-4-carboxylic acid (0.5 g, 2.0 mmol) and triethylamine (0.341 mL, 2.45 mmol) in THF (6.8 mL) at −10° C. The mixture was stirred at RT for 30 min., filtered, and washed with THF. Sodium tetrahydroborate (0.15 g, 4.1 mmol) in water (1.0 mL) was added to the filtrate at 0° C., and then stirred at RT for 2 h. The reaction mixture was quenched with saturated NH4Cl solution, extracted with EtOAc. The extract was washed with saturated NaHCO3, brine, dried over MgSO4, filtered, and concentrated to give the crude product which was directly used in next step without further purification. LCMS: (M+Na)=254.1; (M−100+H)=132.1.
Name
Ethyl chloroformate
Quantity
0.234 mL
Type
reactant
Reaction Step One
Name
4-[(tert-butoxycarbonyl)amino]tetrahydro-2H-pyran-4-carboxylic acid
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.341 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
6.8 mL
Type
solvent
Reaction Step One
Name
Sodium tetrahydroborate
Quantity
0.15 g
Type
reactant
Reaction Step Two
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
crude product

Identifiers

REACTION_CXSMILES
ClC(OCC)=O.[C:7]([O:11][C:12]([NH:14][C:15]1([C:21](O)=[O:22])[CH2:20][CH2:19][O:18][CH2:17][CH2:16]1)=[O:13])([CH3:10])([CH3:9])[CH3:8].C(N(CC)CC)C.[BH4-].[Na+]>C1COCC1.O>[C:7]([O:11][C:12](=[O:13])[NH:14][C:15]1([CH2:21][OH:22])[CH2:16][CH2:17][O:18][CH2:19][CH2:20]1)([CH3:10])([CH3:8])[CH3:9] |f:3.4|

Inputs

Step One
Name
Ethyl chloroformate
Quantity
0.234 mL
Type
reactant
Smiles
ClC(=O)OCC
Name
4-[(tert-butoxycarbonyl)amino]tetrahydro-2H-pyran-4-carboxylic acid
Quantity
0.5 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NC1(CCOCC1)C(=O)O
Name
triethylamine
Quantity
0.341 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
THF
Quantity
6.8 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Sodium tetrahydroborate
Quantity
0.15 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
water
Quantity
1 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at RT for 30 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
washed with THF
STIRRING
Type
STIRRING
Details
stirred at RT for 2 h
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with saturated NH4Cl solution
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
WASH
Type
WASH
Details
The extract was washed with saturated NaHCO3, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
crude product
Type
product
Smiles
C(C)(C)(C)OC(NC1(CCOCC1)CO)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.